Cas no 224788-34-5 (Pseudo Vardenafil)

• Product Name: Pseudo Vardenafil
• CAS No: 224788-34-5
• MF: C₂₂H₂₉N₅O₄S
• MW: 459.561763525009
• MDL: MFCD09752153
• CID: 825342
• PubChem ID: 135565220
• Update Time: 2025-04-19

Pseudo Vardenafil Chemical and Physical Properties

Names and Identifiers

• Pseudo Vardenafil
• 2-(2-ethoxy-5-piperidin-1-ylsulfonylphenyl)-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one
• Vardenafil
• Piperadino vardenafil
• Piperidenafil
• Piperidino-vardenafil
• seudo Vardenafil
• NS00005961
• 2-(2-ETHOXY-5-(1-PIPERIDINYLSULFONYL)PHENYL)-5-METHYL-7-PROPYLIMIDAZO(5,1-F)(1,2,4)TRIAZIN-4(1H)-ONE
• L7EH1H08V8
• Pseudovardenafil 100 microg/mL in Acetonitrile
• UNII-L7EH1H08V8
• Pseudovardenafil
• J-014733
• Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[2-ethoxy-5-(1-piperidinylsulfonyl)phenyl]-5-methyl-7-propyl-; Piperidine, 1-[[3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]- (9CI); Piperidenafil; Pseudovardenafil
• Q27282810
• SCHEMBL12922554
• AKOS027326586
• PIPERIDINE, 1-((3-(1,4-DIHYDRO-5-METHYL-4-OXO-7-PROPYLIMIDAZO(5,1-F)(1,2,4)TRIAZIN-2-YL)-4-ETHOXYPHENYL)SULFONYL)-
• G79932
• DTXCID0099495
• PIPERIDINOVARDENAFIL
• QAYHPAMSDMZXJB-UHFFFAOYSA-N
• PIPERADENAFIL
• DTXSID00177004
• AS-78471
• IMIDAZO(5,1-F)(1,2,4)TRIAZIN-4(1H)-ONE, 2-(2-ETHOXY-5-(1-PIPERIDINYLSULFONYL)PHENYL)-5-METHYL-7-PROPYL-
• 224788-34-5

• MDL： MFCD09752153
• Inchi： 1S/C22H29N5O4S/c1-4-9-19-23-15(3)20-22(28)24-21(25-27(19)20)17-14-16(10-11-18(17)31-5-2)32(29,30)26-12-7-6-8-13-26/h10-11,14H,4-9,12-13H2,1-3H3,(H,24,25,28)
• InChI Key： QAYHPAMSDMZXJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 459.19400
• Monoisotopic Mass: 459.19402560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Melting Point: 81-83°C
• PSA: 118.04000
• LogP: 3.93750

Pseudo Vardenafil Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides